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Compound of Interest

Compound Name: Acetoximebenzoate

Cat. No.: B15252623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Acetoxime benzoate, also known as O-Benzoylacetoxime, is an organic compound with the

CAS number 942-89-2.[1] This technical guide provides a comprehensive overview of its

chemical identity, structural details, and physicochemical properties. It also explores its

application as a co-initiator in photopolymerization processes. While the broader class of oxime

ethers has been investigated for various biological activities, specific data on the signaling

pathways and detailed biological mechanisms of Acetoxime benzoate are not extensively

documented in current scientific literature. This document aims to consolidate the available

technical data for researchers and professionals in drug development and materials science.

Chemical Identity and Identifiers
Acetoxime benzoate is structurally characterized by a benzoate group attached to the oxygen

atom of acetoxime. This arrangement places it in the class of oxime esters.
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Identifier Value

CAS Number 942-89-2

Molecular Formula C₁₀H₁₁NO₂[2]

Molecular Weight 177.20 g/mol [2]

IUPAC Name (propan-2-ylideneamino) benzoate[2]

Synonyms
O-Benzoylacetoxime, Acetone O-benzoyl oxime,

Propan-2-one O-benzoyl oxime[2]

InChI
InChI=1S/C10H11NO2/c1-8(2)11-13-10(12)9-6-

4-3-5-7-9/h3-7H,1-2H3[2]

InChIKey CTIVZNURROIUHT-UHFFFAOYSA-N[2]

SMILES CC(=NOC(=O)C1=CC=CC=C1)C[2]

Physicochemical and Spectral Data
A summary of the key physicochemical and spectral data for Acetoxime benzoate is provided

below. This information is crucial for its characterization and use in experimental settings.

Property Value Source

Physical Form Solid[1] CymitQuimica

Purity ≥97% CymitQuimica[1]

¹H NMR Spectrum See ChemicalBook ChemicalBook[3]

¹³C NMR Spectrum See PubChem PubChem[2]

Mass Spectrum (GC-MS) See PubChem PubChem[2]

IR Spectrum See PubChem PubChem[2]

Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of Acetoxime benzoate is not

readily available in the cited literature, a general approach involves the benzoylation of

acetoxime. The synthesis of the precursor, acetoxime, is well-documented and typically

involves the condensation of acetone with hydroxylamine.

A plausible synthetic route to Acetoxime benzoate would involve the reaction of acetoxime with

benzoyl chloride in the presence of a base to neutralize the HCl byproduct.

Hypothetical Experimental Workflow for Acetoxime Benzoate Synthesis:

Preparation of Acetoxime Benzoylation

Purification

Acetone

Condensation Reaction

Hydroxylamine

Acetoxime

Benzoyl Chloride

Benzoylation Reaction

Base (e.g., Pyridine)

Crude Acetoxime Benzoate

Crude Product

Acetoxime

Purification
(e.g., Recrystallization)

PureProduct

Pure Acetoxime Benzoate
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Click to download full resolution via product page

A logical workflow for the synthesis of Acetoxime benzoate.

Applications in Research
Photopolymerization
One of the documented applications of Acetoxime benzoate is in the field of polymer chemistry,

specifically as a co-initiator in photopolymerization reactions.[4] In such systems, it can work in

conjunction with a primary photoinitiator, like a benzophenone derivative, to enhance the

efficiency of the polymerization process upon exposure to UV light.

Logical Relationship in Photopolymerization:

UV Light Primary Photoinitiator
(e.g., Benzophenone)

Excitation Acetoxime Benzoate
(Co-initiator)

Energy/Electron Transfer
Monomers

Initiates Polymerization
Polymer

Propagation

Click to download full resolution via product page

Role of Acetoxime benzoate in a photopolymerization system.

Biological Activity and Signaling Pathways
While the broader class of oximes and oxime ethers has been a subject of interest in medicinal

chemistry, with some derivatives showing antimicrobial activity by inhibiting enzymes like β-

ketoacyl-(acyl-carrier-protein) synthase III (FabH), there is a lack of specific studies on the

biological activity and potential signaling pathway interactions of Acetoxime benzoate itself.[5]

The pharmacological significance of oximes is well-established, with several FDA-approved

drugs containing this moiety for indications ranging from antibiotics to antidotes for

organophosphate poisoning.[6][7] However, further research is required to determine if

Acetoxime benzoate possesses any significant biological effects.

Conclusion
Acetoxime benzoate is a well-characterized organic compound with established identifiers and

spectral data. Its primary documented application in the scientific literature is as a co-initiator in

photopolymerization. While the oxime ether functional group is present in various biologically
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active molecules, the specific biological profile of Acetoxime benzoate remains an area for

future investigation. This guide provides a foundational summary of the current technical

knowledge on this compound to aid researchers and professionals in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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